N-(3,5-dimethoxyphenyl)-2-[[7-(3-fluorophenyl)-8-oxo-[1,2,4]triazolo[4,3-a]pyrazin-3-yl]sulfanyl]acetamide

• IUPAC Name: N-(3,5-dimethoxyphenyl)-2-[[7-(3-fluorophenyl)-8-oxo-[1,2,4]triazolo[4,3-a]pyrazin-3-yl]sulfanyl]acetamide
• InChI: InChI=1S/C21H18FN5O4S/c1-30-16-9-14(10-17(11-16)31-2)23-18(28)12-32-21-25-24-19-20(29)26(6-7-27(19)21)15-5-3-4-13(22)8-15/h3-11H,12H2,1-2H3,(H,23,28)
• InChI Key: BICRUKFSGGYNKS-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=CC(=C1)NC(=O)CSC2=NN=C3N2C=CN(C3=O)C4=CC(=CC=C4)F)OC
• Molecular Formula: C21H18FN5O4S
• Molecular Weight: 455.5 g/mol

Description

N-(3,5-dimethoxyphenyl)-2-[[7-(3-fluorophenyl)-8-oxo-[1,2,4]triazolo[4,3-a]pyrazin-3-yl]sulfanyl]acetamide is a useful research compound. Its molecular formula is C21H18FN5O4S and its molecular weight is 455.46. The purity is usually 95%.
BenchChem offers high-quality N-(3,5-dimethoxyphenyl)-2-[[7-(3-fluorophenyl)-8-oxo-[1,2,4]triazolo[4,3-a]pyrazin-3-yl]sulfanyl]acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(3,5-dimethoxyphenyl)-2-[[7-(3-fluorophenyl)-8-oxo-[1,2,4]triazolo[4,3-a]pyrazin-3-yl]sulfanyl]acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Anticancer Potential

• CHEMBL4569492 has shown promise as an anticancer agent. Researchers are investigating its ability to inhibit specific pathways involved in cancer cell proliferation and survival. .

Neurological Disorders

• The compound’s unique structure makes it a candidate for neurological research. Scientists are exploring its potential in treating neurodegenerative diseases such as Alzheimer’s and Parkinson’s. .

Antibacterial Activity

• CHEMBL4569492 exhibits antibacterial properties. Researchers are studying its efficacy against drug-resistant bacterial strains. .

Anti-Inflammatory Effects

• Inflammation plays a crucial role in various diseases. This compound has demonstrated anti-inflammatory effects in preclinical models. .

Cardiovascular Research

• CHEMBL4569492 interacts with cardiovascular receptors, making it relevant for heart-related studies. .

Chemical Biology and Drug Discovery

• The compound’s intricate structure provides opportunities for chemical biology investigations. Researchers are using it as a tool compound to understand cellular processes and identify novel drug targets. .

References:

• Google Scholar. Link

Mechanism of Action

Target of Action

The primary targets of CHEMBL4569492 are currently under investigation. Identifying the compound’s primary targets is crucial as it provides insights into the potential therapeutic applications of the compound .

Biochemical Pathways

The specific biochemical pathways affected by CHEMBL4569492 are yet to be determined. Understanding these pathways and their downstream effects can shed light on the compound’s role in cellular processes and its potential impact on disease states .

Result of Action

The molecular and cellular effects of CHEMBL4569492’s action are still under investigation. These effects can provide valuable insights into the compound’s potential therapeutic benefits and side effects .

Action Environment

Environmental factors can significantly influence the action, efficacy, and stability of CHEMBL4569492. Factors such as pH, temperature, and the presence of other molecules can affect the compound’s stability and its interaction with its targets .